Cas no 100859-82-3 (1-Methyl-5-nitrocyclohex-1-ene)

• Product Name: 1-Methyl-5-nitrocyclohex-1-ene
• CAS No: 100859-82-3
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 2623012
• PubChem ID: 15326476
• Update Time: 2025-04-21

1-Methyl-5-nitrocyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

• DTXSID60571544
• DTXCID80522316
• Cyclohexene, 1-methyl-5-nitro-
• SCHEMBL10496164
• 100859-82-3
• 1-Methyl-5-nitrocyclohex-1-ene

• Inchi： 1S/C7H11NO2/c1-6-3-2-4-7(5-6)8(9)10/h3,7H,2,4-5H2,1H3
• InChI Key： DFKSYNJTFYWYAF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CC(C)=CCC1)=O

Computed Properties

• Exact Mass: 141.078979g/mol
• Monoisotopic Mass: 141.078979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 141.17g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8Ų